Cas no 1286263-51-1 ({1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride)

{1-(2-Fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride is a chemically synthesized organic compound featuring a piperidine core substituted with a 2-fluorobenzyl group and an aminomethyl moiety. The dihydrochloride salt form enhances stability and solubility, making it suitable for research applications. This compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active amines, potentially serving as a precursor or intermediate in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity, while the fluorine substitution may influence binding affinity in target interactions. The compound is typically utilized in controlled laboratory settings for exploratory synthesis and pharmacological studies.
{1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride structure
1286263-51-1 structure
Product Name:{1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride
CAS No:1286263-51-1
MF:C13H21Cl2FN2
MW:295.223644971848
CID:4788096
PubChem ID:53256354
Update Time:2025-05-27

{1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(2-Fluorobenzyl)piperidin-4-yl]methanamine dihydrochloride
    • (1-(2-Fluorobenzyl)piperidin-4-yl)methanamine dihydrochloride
    • {1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride
    • Inchi: 1S/C13H19FN2.2ClH/c14-13-4-2-1-3-12(13)10-16-7-5-11(9-15)6-8-16;;/h1-4,11H,5-10,15H2;2*1H
    • InChI Key: NFGMQGKREYQKNM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1C=CC=CC=1CN1CCC(CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Topological Polar Surface Area: 29.3

{1-(2-fluorophenyl)methylpiperidin-4-yl}methanamine dihydrochloride Pricemore >>

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